diethyl 5-(2-((5-((furan-2-carboxamido)methyl)-4-methyl-4H-1,2,4-triazol-3-yl)thio)acetamido)-3-methylthiophene-2,4-dicarboxylate

• IUPAC Name: diethyl 5-[[2-[[5-[(furan-2-carbonylamino)methyl]-4-methyl-1,2,4-triazol-3-yl]sulfanyl]acetyl]amino]-3-methylthiophene-2,4-dicarboxylate
• InChI: InChI=1S/C22H25N5O7S2/c1-5-32-20(30)16-12(3)17(21(31)33-6-2)36-19(16)24-15(28)11-35-22-26-25-14(27(22)4)10-23-18(29)13-8-7-9-34-13/h7-9H,5-6,10-11H2,1-4H3,(H,23,29)(H,24,28)
• InChI Key: XQEZCAUNLLAPMM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)OCC)NC(=O)CSC2=NN=C(N2C)CNC(=O)C3=CC=CO3
• Molecular Formula: C22H25N5O7S2
• Molecular Weight: 535.6 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including furan, carboxamido, methyl, triazol, thio, acetamido, and thiophene groups.

Synthesis Analysis

While specific synthesis methods for this compound were not found, a related compound, Ethyl 2- ( (5- (4-methoxybenzamido)-1,3,4-thiadiazol-2-yl)thio)acetate, was synthesized in a study. The synthesis of such compounds often involves multiple steps and requires careful control of reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. Each of these groups contributes to the overall properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, properties, and potential applications. It could also be interesting to study its interactions with biological systems.